Cas no 1495301-40-0 (3-cyclopentyl-2,2-dimethylpropanenitrile)
3-cyclopentyl-2,2-dimethylpropanenitrile Chemical and Physical Properties
Names and Identifiers
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- Cyclopentanepropanenitrile, α,α-dimethyl-
- 3-Cyclopentyl-2,2-dimethylpropanenitrile
- 3-cyclopentyl-2,2-dimethylpropanenitrile
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- Inchi: 1S/C10H17N/c1-10(2,8-11)7-9-5-3-4-6-9/h9H,3-7H2,1-2H3
- InChI Key: NNDSSHMFRDCZGU-UHFFFAOYSA-N
- SMILES: C1(CC(C)(C)C#N)CCCC1
Experimental Properties
- Density: 0.893±0.06 g/cm3(Predicted)
- Boiling Point: 243.6±9.0 °C(Predicted)
3-cyclopentyl-2,2-dimethylpropanenitrile Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | C230291-100mg |
3-Cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 100mg |
$ 115.00 | 2022-04-01 | ||
| TRC | C230291-500mg |
3-Cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 500mg |
$ 475.00 | 2022-04-01 | ||
| TRC | C230291-1g |
3-Cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 1g |
$ 730.00 | 2022-04-01 | ||
| Enamine | EN300-1249290-0.05g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 0.05g |
$468.0 | 2025-02-21 | |
| Enamine | EN300-1249290-0.1g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 0.1g |
$490.0 | 2025-02-21 | |
| Enamine | EN300-1249290-0.25g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 0.25g |
$513.0 | 2025-02-21 | |
| Enamine | EN300-1249290-0.5g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 0.5g |
$535.0 | 2025-02-21 | |
| Enamine | EN300-1249290-1.0g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 1.0g |
$557.0 | 2025-02-21 | |
| Enamine | EN300-1249290-2.5g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 2.5g |
$1089.0 | 2025-02-21 | |
| Enamine | EN300-1249290-5.0g |
3-cyclopentyl-2,2-dimethylpropanenitrile |
1495301-40-0 | 95.0% | 5.0g |
$1614.0 | 2025-02-21 |
3-cyclopentyl-2,2-dimethylpropanenitrile Related Literature
-
José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
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Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
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Jingquan Liu,Huiyun Liu,Zhongfan Jia,Volga Bulmus,Thomas P. Davis Chem. Commun., 2008, 6582-6584
Additional information on 3-cyclopentyl-2,2-dimethylpropanenitrile
3-Cyclopentyl-2,2-Dimethylpropanenitrile: A Comprehensive Overview
The compound 3-cyclopentyl-2,2-dimethylpropanenitrile, identified by the CAS number 1495301-40-0, is a highly specialized organic chemical with unique structural and functional properties. This compound has garnered significant attention in various fields of chemistry, particularly in material science and pharmaceutical research. The molecule's structure features a cyclopentyl group attached to a nitrile functional group, which contributes to its distinctive reactivity and applications.
Recent studies have highlighted the potential of 3-cyclopentyl-2,2-dimethylpropanenitrile in the development of advanced materials. Researchers have explored its role as a precursor in the synthesis of high-performance polymers and composites. The compound's ability to undergo various polymerization reactions has been extensively documented, making it a valuable building block in material science. Its unique combination of rigidity and flexibility at the molecular level makes it suitable for applications requiring both strength and adaptability.
In the pharmaceutical industry, 3-cyclopentyl-2,2-dimethylpropanenitrile has shown promise as an intermediate in drug synthesis. Its nitrile group can be readily modified to introduce bioactive functionalities, enabling the creation of novel therapeutic agents. Recent findings suggest that derivatives of this compound may exhibit potent anti-inflammatory and antioxidant properties, opening new avenues for drug development.
The synthesis of 3-cyclopentyl-2,2-dimethylpropanenitrile involves a multi-step process that typically begins with the preparation of cyclopentane derivatives. Advanced techniques such as catalytic hydrogenation and Friedel-Crafts alkylation have been employed to achieve high yields and purity. The optimization of these synthetic pathways has been a focus of recent research, with studies emphasizing energy efficiency and environmental sustainability.
From an environmental perspective, the compound's biodegradability and ecological impact have been thoroughly investigated. Studies indicate that under specific conditions, 3-cyclopentyl-2,2-dimethylpropanenitrile can undergo microbial degradation, reducing its persistence in natural ecosystems. This finding is particularly relevant for industries seeking to adopt greener chemical practices.
In conclusion, 3-cyclopentyl-2,2-dimethylpropanenitrile stands out as a versatile compound with diverse applications across multiple disciplines. Its unique chemical structure and functional groups make it an invaluable tool in modern chemistry. As research continues to uncover new potentials for this compound, its role in advancing scientific and industrial frontiers is expected to grow significantly.
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